1-Bromo-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

• CAS No.: 71347-30-3
• Molecular Formula: C8H12BrN3O
• Molecular Weight: 246.10 g/mol
• IUPAC Name: 1-bromo-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-one
• InChI: InChI=1S/C8H12BrN3O/c1-8(2,3)6(13)7(9)12-5-10-4-11-12/h4-5,7H,1-3H3
• InChI Key: KIVDZERHEZTUGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(N1C=NC=N1)Br

Description

1-Bromo-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one is a useful research compound. Its molecular formula is C8H12BrN3O and its molecular weight is 246.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thus, for example, 3,3-dimethyl-1-(4-methoximinomethyl-phenoxy)-1-(1,2,4-triazol-1-yl)-tutan-2-one of the formula ##STR11## can be prepared by reacting 3,3-dimethyl-1-(1,2,4-triazol-1-yl)-butan-2-one initially with bromine to form 1-bromo(1,2,4-triazol-1-yl)-3,3-dimethyl-butan-2-one and subsequently reacting this with 4-hydroxybenzaldehyde 0-methyloxime ether in the presence of a base. This synthesis can be illustrated by the formulae as follows: ##STR12##

Synthesis routes and methods II

Procedure details

Thus, for example, 3,3-dimethyl-1-(4-methoximinomethyl-phenoxy)-1-(1,2,4-triazol-1-yl)-butan-2-one of the formula ##STR11## can be prepared by reacting 3,3-dimenthyl-1-(1,2,4-triazol-1-yl)-butan-2-one initially with bromine to form 1-bromo-(1,2,4-triazol-1-yl)-3,3-dimethyl-butan-2-one, and subsequently reaching this with 4-hydroxybenzaldehyde O-methyl oxime ether in the presence of a base. This synthesis can be illustrated by means of formulae as follows:

Synthesis routes and methods III

Procedure details

Thus, for example, it is possible to prepare 3,3-dimethyl-1-(4-methoxyiminomethyl-phenoxy)-1-(1,2,4-triazol-1-yl)-2-butanone of the formula ##STR11## by first reacting 3,3-dimethyl-1-(1,2,4-triazol-1-yl)-2-butanone with bromine to give 1-bromo-1-(1,2,4-triazol-1-yl)-3,3-dimethyl-2-butanone, and then reacting the latter with 4-hydroxybenzaldoxime O-methyl ether in the presence of a base. This synthesis can be illustrated by formulae as follows: